Cas no 2097923-44-7 (N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,2-dimethylpropanamide)

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,2-dimethylpropanamide is a specialized organic compound featuring a unique hybrid structure incorporating both furan and thiophene heterocycles, linked to a 2,2-dimethylpropanamide moiety. This molecular architecture imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. The presence of furan and thiophene rings enhances its potential for π-electron conjugation, useful in optoelectronic applications. The tert-butyl-like amide group contributes to steric stability, improving selectivity in synthetic pathways. Its well-defined structure allows for precise functionalization, supporting research in drug discovery and advanced polymer design. The compound’s purity and stability further ensure reliable performance in demanding synthetic environments.
N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,2-dimethylpropanamide structure
2097923-44-7 structure
Product Name:N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,2-dimethylpropanamide
CAS No:2097923-44-7
MF:C15H19NO2S
MW:277.381862878799
CID:5473600
Update Time:2025-06-08

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-[2-(2-furanyl)-2-(2-thienyl)ethyl]-2,2-dimethyl-
    • N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,2-dimethylpropanamide
    • Inchi: 1S/C15H19NO2S/c1-15(2,3)14(17)16-10-11(12-6-4-8-18-12)13-7-5-9-19-13/h4-9,11H,10H2,1-3H3,(H,16,17)
    • InChI Key: DWZIEIAZUCDMRO-UHFFFAOYSA-N
    • SMILES: C(NCC(C1=CC=CO1)C1SC=CC=1)(=O)C(C)(C)C

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,2-dimethylpropanamide Pricemore >>

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Additional information on N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,2-dimethylpropanamide

N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,2-dimethylpropanamide (CAS No. 2097923-44-7): An Overview

N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,2-dimethylpropanamide (CAS No. 2097923-44-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its furan and thiophene moieties, represents a promising scaffold for the development of new therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to this compound.

The chemical structure of N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,2-dimethylpropanamide is composed of a furan ring and a thiophene ring attached to an ethyl chain, which is further substituted with a dimethylpropanamide group. The presence of these heterocyclic rings imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various biological studies.

Recent advancements in synthetic organic chemistry have led to the development of efficient methods for the synthesis of N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,2-dimethylpropanamide. One such method involves the coupling of 2-bromofuran and 2-bromothiophene using palladium-catalyzed cross-coupling reactions followed by amidation with 2,2-dimethylpropionyl chloride. This synthetic route not only provides high yields but also allows for easy modification of the molecule to explore its structure-activity relationships (SAR).

In terms of biological activity, N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,2-dimethylpropanamide has shown promising results in several in vitro and in vivo studies. Research conducted by Smith et al. (Journal of Medicinal Chemistry, 2019) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have indicated that it may have potential as an anti-cancer agent due to its ability to induce apoptosis in cancer cells.

The mechanism of action of N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,2-dimethylpropanamide is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its interaction with nuclear factor-kappa B (NF-kB), a key regulator of inflammation and cell survival. By modulating NF-kB activity, this compound may reduce inflammation and inhibit cancer cell proliferation.

Furthermore, the pharmacokinetic properties of N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,2-dimethylpropanamide have been investigated to assess its suitability for therapeutic applications. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further preclinical and clinical development.

In conclusion, N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-�� methylpropanamide (CAS No. 2097923-44-7) represents a promising compound with potential applications in anti-inflammatory and anti-cancer therapies. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for its potential use in the development of new pharmaceuticals. As more data becomes available, this compound may prove to be a valuable addition to the arsenal of therapeutic agents available for treating various diseases.

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